molecular formula C8H15ClO2 B13194323 3-(Chloromethyl)-3-(methoxymethyl)oxane

3-(Chloromethyl)-3-(methoxymethyl)oxane

Cat. No.: B13194323
M. Wt: 178.65 g/mol
InChI Key: RIYVUCYCBUJHOZ-UHFFFAOYSA-N
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Description

3-(Chloromethyl)-3-(methoxymethyl)oxane is a six-membered oxygen-containing heterocyclic compound (oxane/tetrahydropyran backbone) substituted with chloromethyl (-CH₂Cl) and methoxymethyl (-CH₂OCH₃) groups at the 3-position. The chloromethyl group enhances its reactivity as a synthetic intermediate (e.g., in nucleophilic substitutions), while the methoxymethyl group contributes to solubility and stability.

Properties

Molecular Formula

C8H15ClO2

Molecular Weight

178.65 g/mol

IUPAC Name

3-(chloromethyl)-3-(methoxymethyl)oxane

InChI

InChI=1S/C8H15ClO2/c1-10-6-8(5-9)3-2-4-11-7-8/h2-7H2,1H3

InChI Key

RIYVUCYCBUJHOZ-UHFFFAOYSA-N

Canonical SMILES

COCC1(CCCOC1)CCl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Chloromethyl)-3-(methoxymethyl)oxane typically involves the following steps:

    Formation of the Oxane Ring: This can be achieved through cyclization reactions involving appropriate precursors.

    Introduction of Chloromethyl Group: Chloromethylation can be performed using reagents like formaldehyde and hydrochloric acid or chloromethyl methyl ether.

    Introduction of Methoxymethyl Group: This can be done using methanol and a suitable base or methoxymethyl chloride.

Industrial Production Methods

Industrial production methods would likely involve optimizing the above synthetic routes for large-scale production, focusing on yield, purity, and cost-effectiveness. This might include using continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

    Substitution Reactions: The chloromethyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

    Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form alcohols.

    Elimination Reactions: Under certain conditions, elimination reactions can occur, leading to the formation of alkenes.

Common Reagents and Conditions

    Nucleophiles: Sodium azide, potassium cyanide, and thiols.

    Oxidizing Agents: Potassium permanganate, chromium trioxide.

    Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Major Products Formed

    Substitution Products: Depending on the nucleophile used, various substituted oxanes can be formed.

    Oxidation Products: Oxidized derivatives like carboxylic acids or ketones.

    Reduction Products: Alcohols or alkanes.

Scientific Research Applications

3-(Chloromethyl)-3-(methoxymethyl)oxane can have several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex molecules.

    Biology: Potential use in the modification of biomolecules for studying biological processes.

    Medicine: Could be explored for its potential pharmacological properties.

    Industry: Used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(Chloromethyl)-3-(methoxymethyl)oxane would depend on its specific application. Generally, the chloromethyl group can act as an electrophile, reacting with nucleophiles in biological systems or chemical reactions. The methoxymethyl group can influence the compound’s solubility and reactivity.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Properties

Compound Molecular Formula Molecular Weight (g/mol) Ring Type Substituents
3-(Chloromethyl)-3-(methoxymethyl)oxane* C₇H₁₃ClO₂ 163.45 (calculated) Oxane -CH₂Cl, -CH₂OCH₃
rac-(2R,3R)-3-(Chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane Not provided 251.17 (reported) Oxane -CH₂Cl, -C₆H₄CF₃
3-(Bromomethyl)-3-(methoxymethyl)cyclopentane C₈H₁₃BrO 213.09 Cyclopentane -CH₂Br, -CH₂OCH₃
3-Chlorocyclohexene C₆H₉Cl 116.59 Cyclohexene -Cl (at C3), C=C bond

*Calculated values based on structural analysis.

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